Cas no 198758-97-3 (1-Bromocyclopropanecarboxamide)

• Product Name: 1-Bromocyclopropanecarboxamide
• CAS No: 198758-97-3
• MF: C₄H₆BrNO
• MW: 164.0005402565
• MDL: MFCD23701749
• CID: 1032785
• PubChem ID: 21350881
• Update Time: 2025-04-20

1-Bromocyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Bromocyclopropanecarboxamide
• 1-bromocyclopropane-1-carboxamide
• AKOS016012260
• YHA75897
• CS-0138277
• SY198440
• D85812
• WS-02979
• SCHEMBL5376531
• EN300-221907
• AMY942
• 198758-97-3
• Cyclopropanecarboxamide, 1-bromo-
• MFCD23701749
• DTXSID50612672
• A879962

• MDL： MFCD23701749
• Inchi： 1S/C4H6BrNO/c5-4(1-2-4)3(6)7/h1-2H2,(H2,6,7)
• InChI Key： RZWDXSFZQLTCTN-UHFFFAOYSA-N
• SMILES： BrC1(C(N)=O)CC1

Computed Properties

• Exact Mass: 162.96328
• Monoisotopic Mass: 162.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.941±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 108 ºC
• Boiling Point: 288.8±19.0 ºC (760 Torr),
• Flash Point: 128.5±21.5 ºC,
• Solubility: Slightly soluble (16 g/l) (25 º C),
• PSA: 43.09